2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride
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Description
2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative featuring a nitro group at the 6-position and a fluorine atom at the 2-position of the benzene ring. Sulfonyl fluorides are increasingly studied for their stability and utility in click chemistry (e.g., SuFEx reactions), contrasting with sulfonyl chlorides, which are more reactive but less stable .
Properties
Molecular Formula |
C6H3F2NO4S |
|---|---|
Molecular Weight |
223.16 g/mol |
IUPAC Name |
2-fluoro-6-nitrobenzenesulfonyl fluoride |
InChI |
InChI=1S/C6H3F2NO4S/c7-4-2-1-3-5(9(10)11)6(4)14(8,12)13/h1-3H |
InChI Key |
GFZMWAUZAOGNND-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)F)S(=O)(=O)F)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride typically involves the introduction of the sulfonyl fluoride group to a fluoronitrobenzene precursor. One common method is the fluoride-chloride exchange from the corresponding sulfonyl chlorides. This process involves the reaction of 2-fluoro-6-nitrobenzenesulfonyl chloride with a fluoride source under appropriate conditions .
Industrial Production Methods
Industrial production methods for sulfonyl fluorides, including 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride, often utilize direct fluorosulfonylation with fluorosulfonyl radicals. This approach is considered concise and efficient, allowing for the formation of the sulfonyl fluoride group directly from various precursors .
Chemical Reactions Analysis
Types of Reactions
2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride can undergo several types of chemical reactions, including:
Electrophilic Aromatic Substitution: The nitro group on the benzene ring is a strong electron-withdrawing group, making the compound susceptible to electrophilic aromatic substitution reactions.
Nucleophilic Substitution: The sulfonyl fluoride group can be replaced by nucleophiles in nucleophilic substitution reactions.
Common Reagents and Conditions
Electrophilic Aromatic Substitution: Common reagents include nitrating agents, halogens, and sulfonating agents.
Nucleophilic Substitution: Reagents such as amines, thiols, and alcohols can be used under basic conditions to replace the sulfonyl fluoride group.
Major Products Formed
Electrophilic Aromatic Substitution: Products include various substituted benzene derivatives, depending on the electrophile used.
Nucleophilic Substitution: Products include sulfonamides, sulfonate esters, and other derivatives depending on the nucleophile used.
Scientific Research Applications
2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride has several applications in scientific research:
Organic Synthesis: It is used as a building block in the synthesis of more complex organic molecules.
Chemical Biology: The compound is utilized in the study of enzyme mechanisms and as a probe for biological systems.
Drug Discovery: It serves as an intermediate in the synthesis of potential pharmaceutical agents.
Materials Science: The compound is used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Fluoro-6-nitrobenzene-1-sulfonyl fluoride involves its reactivity towards nucleophiles and electrophiles. The sulfonyl fluoride group is highly reactive, allowing it to form covalent bonds with nucleophilic sites in biological molecules. This reactivity makes it useful as a tool in chemical biology for labeling and modifying proteins and other biomolecules .
Comparison with Similar Compounds
Comparison with Sulfonyl Chloride and Sulfonamide Analogs
Table 1: Key Properties of Structural Analogs
Reactivity and Stability
- Sulfonyl chloride : Highly reactive in nucleophilic substitutions (e.g., forming sulfonamides or esters) but requires strict storage conditions due to moisture sensitivity .
- Sulfonyl fluoride : More thermally stable than chloride, making it suitable for applications requiring prolonged stability. Fluorides participate in SuFEx reactions, enabling efficient bioconjugation .
- Sulfonamide : Less reactive than sulfonyl halides; commonly used in pharmaceuticals but requires additional steps for functionalization .
Comparison with Positional Isomers
Table 2: Substituent Position Effects on Isomers
Electronic and Steric Effects
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
